Cas no 85896-18-0 (bis[(2-hydroxyethyl)ammonium] glutarate)

• Product name: bis[(2-hydroxyethyl)ammonium] glutarate
• CAS No: 85896-18-0
• MF: C₉H₂₂N₂O₆
• MW: 254.280783176422
• CID: 991172
• PubChem ID: 21903500

bis[(2-hydroxyethyl)ammonium] glutarate Chemical and Physical Properties

Names and Identifiers

• bis[(2-hydroxyethyl)ammonium] glutarate
• 2-hydroxyethylazanium,pentanedioate
• Bis((2-hydroxyethyl)ammonium) glutarate
• EINECS 288-795-2
• NS00092526
• DTXSID80235217
• SCHEMBL5874255
• 85896-18-0

• Inchi： InChI=1S/C5H8O4.2C2H7NO/c6-4(7)2-1-3-5(8)9;2*3-1-2-4/h1-3H2,(H,6,7)(H,8,9);2*4H,1-3H2
• InChI Key： HXEQXXHIYGOZJP-UHFFFAOYSA-N
• SMILES： C(CC(=O)[O-])CC(=O)[O-].C(CO)[NH3+].C(CO)[NH3+]

Computed Properties

• Exact Mass: 345.182123
• Monoisotopic Mass: 345.182123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• Boiling Point: 575.9°Cat760mmHg
• Flash Point: 575.9°Cat760mmHg